N-[2-(1-cyclopenten-1-ylcarbonyl)-1,2,3,4-tetrahydro-7-isoquinolinyl]-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-[2-(cyclopentene-1-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C23H23FN2O2/c24-21-8-4-3-7-18(21)14-22(27)25-20-10-9-16-11-12-26(15-19(16)13-20)23(28)17-5-1-2-6-17/h3-5,7-10,13H,1-2,6,11-12,14-15H2,(H,25,27)
• InChI Key: SMSDSAYWXPQGSG-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C1)C(=O)N2CCC3=C(C2)C=C(C=C3)NC(=O)CC4=CC=CC=C4F
• Molecular Formula: C23H23FN2O2
• Molecular Weight: 378.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural features. It includes a cyclopentenyl group, an isoquinoline group, and a fluorophenyl group, all of which are common in many organic compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the cyclopentenyl group could potentially be introduced via a cyclization reaction. The isoquinoline group might be formed through a multi-step process involving condensation and cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The cyclopentenyl group would introduce a five-membered ring, while the isoquinoline group would introduce a fused ring system.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the carbonyl group could allow for reactions such as nucleophilic addition or condensation. The aromatic isoquinoline group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as the presence of polar groups, the size and shape of the molecule, and the presence of aromatic systems would all influence properties like solubility, melting point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it. This includes using personal protective equipment and working in a well-ventilated area.

Future Directions

Future research on this compound could involve exploring its potential uses in various fields, such as medicine or materials science. This could involve studying its biological activity, its physical properties, or its reactivity under different conditions.